Cas no 2171552-25-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid
- 2171552-25-1
- EN300-1509343
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[pentyl(propan-2-yl)carbamoyl]butanoic acid
-
- Inchi: 1S/C28H36N2O5/c1-4-5-10-17-30(19(2)3)27(33)25(15-16-26(31)32)29-28(34)35-18-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24-25H,4-5,10,15-18H2,1-3H3,(H,29,34)(H,31,32)
- InChI Key: WJFFMCDVCBQPEL-UHFFFAOYSA-N
- SMILES: O(C(NC(CCC(=O)O)C(N(CCCCC)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 95.9Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1509343-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[pentyl(propan-2-yl)carbamoyl]butanoic acid |
2171552-25-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1509343-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[pentyl(propan-2-yl)carbamoyl]butanoic acid |
2171552-25-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1509343-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[pentyl(propan-2-yl)carbamoyl]butanoic acid |
2171552-25-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1509343-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[pentyl(propan-2-yl)carbamoyl]butanoic acid |
2171552-25-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1509343-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[pentyl(propan-2-yl)carbamoyl]butanoic acid |
2171552-25-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1509343-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[pentyl(propan-2-yl)carbamoyl]butanoic acid |
2171552-25-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1509343-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[pentyl(propan-2-yl)carbamoyl]butanoic acid |
2171552-25-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1509343-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[pentyl(propan-2-yl)carbamoyl]butanoic acid |
2171552-25-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1509343-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[pentyl(propan-2-yl)carbamoyl]butanoic acid |
2171552-25-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1509343-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[pentyl(propan-2-yl)carbamoyl]butanoic acid |
2171552-25-1 | 100mg |
$2963.0 | 2023-09-27 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid
Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic Acid (CAS No. 2171552-25-1)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid (CAS No. 2171552-25-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorene and features a unique combination of functional groups that contribute to its potential therapeutic applications.
The structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid includes a fluorene moiety, an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) group, and a carboxylic acid functional group. The presence of these functional groups makes it an attractive candidate for various chemical and biological studies, particularly in the development of new drugs and therapeutic agents.
Recent research has highlighted the potential of this compound in several areas. For instance, studies have shown that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid exhibits promising properties as a prodrug, which can be activated under specific physiological conditions. This characteristic is crucial for improving the bioavailability and reducing the toxicity of drugs, making it a valuable tool in drug delivery systems.
In the context of medicinal chemistry, the Fmoc protection group is widely used to mask reactive amino groups during the synthesis of peptides and other complex molecules. The removal of this protecting group under controlled conditions allows for the selective modification of the molecule, which is essential for optimizing its pharmacological properties. This aspect has been extensively explored in recent studies, where researchers have demonstrated the successful synthesis and characterization of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid using advanced synthetic techniques.
The carboxylic acid functional group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid also plays a critical role in its biological activity. Carboxylic acids are known to form salts with various cations, which can influence the solubility and stability of the compound. This property is particularly important in pharmaceutical formulations, where the solubility and stability of a drug can significantly impact its efficacy and safety.
Clinical trials involving derivatives of fluorene-based compounds have shown promising results in treating various diseases. For example, some studies have reported that these compounds exhibit anti-inflammatory and anti-cancer properties. The unique structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid make it a potential candidate for further investigation in these areas.
In addition to its therapeutic applications, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid has also been studied for its use in materials science. The fluorene moiety is known for its excellent photophysical properties, making it suitable for applications in organic electronics and optoelectronics. Researchers have explored the use of fluorene-based compounds in the development of organic light-emitting diodes (OLEDs) and other advanced materials.
The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid typically involves several steps, including the protection of amino groups with Fmoc, the formation of amide bonds, and the introduction of carboxylic acid functionalities. Advanced synthetic methods such as solid-phase peptide synthesis (SPPS) have been employed to achieve high yields and purity levels. These methods are crucial for ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.
In conclusion, 4-{[(9H-fluoren−9− ylmethoxy) carbonyl] amino}-4-pent y l(pro pan− 2− y l) carb am oy l but an o ic ac id (CAS No. 2171552− 25− 1) is a multifaceted compound with significant potential in various fields. Its unique combination of functional groups makes it an attractive candidate for drug development, materials science, and other advanced applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.
2171552-25-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-pentyl(propan-2-yl)carbamoylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)